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Compound of Interest

Compound Name: 2,4-Mesitylenedisulfonyl Dichloride

Cat. No.: B1364509

This guide provides a comprehensive technical overview of 2,4-Mesitylenedisulfonyl
Dichloride, a pivotal reagent in modern organic synthesis. Tailored for researchers, scientists,
and professionals in drug development, this document delves into the compound's core
properties, synthesis, reactivity, and practical applications, emphasizing the causality behind its
utility and providing validated protocols for its use.

Core Identification and Physicochemical Properties

2,4-Mesitylenedisulfonyl Dichloride, also known as 2,4,6-Trimethyl-1,3-benzenedisulfonyl
dichloride, is a bifunctional sulfonyl chloride that serves as a versatile building block in
constructing complex molecular architectures.[1] Its distinct structure, featuring two reactive
sulfonyl chloride groups on a sterically hindered mesitylene core, imparts unigue reactivity and
stability.

CAS Number: 68985-08-0[1][2]

The physical and chemical properties of this compound are critical for its handling, storage, and
application in synthesis. The bulky methyl groups ortho to the sulfonyl chloride moieties
influence the reagent's reactivity, often leading to selective and controlled reactions.

Table 1: Physicochemical Properties of 2,4-Mesitylenedisulfonyl Dichloride
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Property Value Source(s)

CAS Number 68985-08-0 [1][2]

Molecular Formula CoH10Cl204S> [1][2]

Molecular Weight 317.21 g/mol [2]
White to off-white crystalline

Appearance [1]
powder

Melting Point 122 - 126 °C [1]

Purity >98% [1]

N Store at 2 - 8 °C under inert

Storage Conditions [1]

gas

Synthesis and Mechanistic Considerations

The synthesis of aryl sulfonyl chlorides is a cornerstone of organic chemistry. While specific,
peer-reviewed synthesis routes for 2,4-Mesitylenedisulfonyl Dichloride are not readily
available in the provided search results, the general and well-established method involves the
direct chlorosulfonation of the corresponding aromatic hydrocarbon.

A plausible synthetic route involves the reaction of mesitylene (1,3,5-trimethylbenzene) with an
excess of chlorosulfonic acid (CISOsH). The reaction proceeds via electrophilic aromatic
substitution, where the powerful electrophile, SOs (generated in situ or present in fuming
sulfuric acid), attacks the electron-rich mesitylene ring. The steric and electronic directing
effects of the three methyl groups guide the sulfonation to the 2 and 4 positions.

A patent describing the synthesis of related 2,4-disubstituted benzenesulfonyl chlorides
provides insight into the general conditions, which typically involve reacting the substituted
benzene with chlorosulfonic acid at controlled low temperatures.[3]

Diagram 1: Plausible Synthesis of 2,4-Mesitylenedisulfonyl Dichloride
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Caption: Electrophilic chlorosulfonation of mesitylene.

Applications in Drug Development and Organic
Synthesis

2,4-Mesitylenedisulfonyl Dichloride is a valuable reagent due to its two reactive sites,
allowing it to act as a linker or to introduce two sulfonyl groups simultaneously.

Key Applications Include:

¢ Synthesis of Sulfonamides: It is a key reagent for preparing disulfonamides, which are
important structural motifs in medicinal chemistry.[1] Sulfonamides are found in a wide range
of therapeutic agents, including antibacterial, anti-inflammatory, and anti-cancer drugs.[4][5]
The bifunctional nature of this reagent allows for the synthesis of cyclic sulfonamides or for
linking two different amine-containing molecules.
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o Polymer Chemistry: It acts as a coupling or cross-linking agent in the synthesis of advanced
polymers, enhancing their thermal stability and mechanical properties.[1]

o Material Science: The compound is used to develop specialized materials, such as coatings
and adhesives, where it improves durability and adhesion.[1]

» Derivatization Reagent: In analytical chemistry, it can be used to derivatize amines and
alcohols, making them more amenable to detection and quantification by techniques like
chromatography.[1]

The choice of a disulfonyl chloride over a monosulfonyl chloride is dictated by the synthetic
goal. When a molecular scaffold requires two points of attachment or the introduction of a rigid,
sulfonamide-based linker, a disulfonyl chloride is indispensable.

Experimental Protocol: Synthesis of a
Disulfonamide

This protocol details a general, robust procedure for the synthesis of a disulfonamide from 2,4-
Mesitylenedisulfonyl Dichloride and a primary amine. This reaction is a cornerstone
application for this reagent. The underlying principle is a nucleophilic substitution at the
electrophilic sulfur center of the sulfonyl chloride by the amine.[4] A non-nucleophilic base is
required to quench the HCI byproduct, driving the reaction to completion.[4]

Materials:

e 2,4-Mesitylenedisulfonyl Dichloride (1.0 eq)

e Primary or Secondary Amine (2.0 - 2.2 eq)

e Anhydrous Triethylamine (TEA) or Pyridine (2.5 - 3.0 eq)

¢ Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
e 1M Hydrochloric Acid (HCI)

e Saturated Sodium Bicarbonate (NaHCOs3) solution
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 Brine (saturated NaCl solution)
¢ Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (NazSQOa)
Procedure:

o Reactant Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
Nitrogen or Argon), dissolve the amine (2.1 eq) in anhydrous DCM.

» Base Addition: Cool the solution to 0 °C in an ice bath. Slowly add triethylamine (2.5 eq) to
the stirred solution.

» Sulfonyl Chloride Addition: In a separate flask, dissolve 2,4-Mesitylenedisulfonyl
Dichloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to
the amine mixture at 0 °C over 20-30 minutes. The dropwise addition is crucial to control the
exothermic reaction and prevent side product formation.

e Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir for 12-
24 hours. The progress should be monitored by Thin Layer Chromatography (TLC) until the
starting sulfonyl chloride is consumed.

e Workup: Upon completion, dilute the reaction mixture with additional DCM. Transfer the
mixture to a separatory funnel and wash sequentially with 1M HCI (2x), water (1x), saturated
NaHCOs solution (1x), and finally with brine (1x).

e Drying and Concentration: Dry the isolated organic layer over anhydrous MgSOQa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: Purify the resulting crude solid by flash column chromatography on silica gel or
by recrystallization from a suitable solvent system (e.g., Ethanol/water or Ethyl
Acetate/Hexanes) to yield the pure disulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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